Oligouronides
Overview
Description
Oligouronides is a polymer.
Scientific Research Applications
1. Modified Oligonucleotides in Molecular Biology
Modified oligonucleotides, including oligouronides, have a significant role in molecular biology. They are used as molecular probes to understand protein-nucleic acid interactions, crucial for gene expression in cells and viruses. These modified oligos are also employed as therapeutic and diagnostic agents, with their design and synthesis being a key focus in bioorganic chemistry and biology (Venkatesan, Kim, & Kim, 2003).
2. Enzymatic Production for DNA Oligonucleotides
The enzymatic production of single-stranded DNA oligonucleotides, a method known as the 'monoclonal stoichiometric' (MOSIC) method, involves oligouronides. This method is crucial for DNA nanotechnology, gene therapy, and as diagnostic probes. It addresses the issue of sequence diversity and errors in synthetic DNA, particularly for longer oligonucleotides (Ducani, Kaul, Moche, Shih, & Högberg, 2013).
3. Functional Oligopeptides in Drug Delivery
Oligopeptides, a category overlapping with oligouronides, are crucial in drug delivery systems. They exhibit properties like specific targeting, cell penetration, and self-assembly, which are essential for nanomedical applications. Despite their potential, challenges remain in understanding their in vivo transport behavior and safety (Ji et al., 2017).
4. Oligonucleotide Synthesis in Medicine and Research
Oligonucleotide synthesis, which includes the creation of oligouronides, is pivotal in various medical and life science research applications. These include DNA sequencing, amplification (PCR), gene synthesis, and the development of antisense oligonucleotides for clinical trials (Walker, 2020).
5. Oligogalacturonides in Plant Defense and Development
Oligogalacturonides (OGs) are oligosaccharides that play a significant role in plant defense and development. They elicit defense responses, protect plants against pathogens, and modulate developmental processes. OGs are perceived by wall-associated kinases and are involved in plant innate immunity and responses to mechanical wounding (Ferrari et al., 2013).
properties
Product Name |
Oligouronides |
|---|---|
Molecular Formula |
C12H16O12 |
Molecular Weight |
352.25 g/mol |
IUPAC Name |
(2R,3S,4S)-2-[(3S,4R,5S,6R)-2-carboxy-4,5,6-trihydroxyoxan-3-yl]oxy-3,4-dihydroxy-3,4-dihydro-2H-pyran-6-carboxylic acid |
InChI |
InChI=1S/C12H16O12/c13-2-1-3(9(17)18)22-12(4(2)14)24-7-5(15)6(16)11(21)23-8(7)10(19)20/h1-2,4-8,11-16,21H,(H,17,18)(H,19,20)/t2-,4-,5+,6-,7-,8?,11+,12-/m0/s1 |
InChI Key |
LLVVMXFNKAHVEZ-SJJWUPISSA-N |
Isomeric SMILES |
C1=C(O[C@H]([C@H]([C@H]1O)O)O[C@H]2[C@@H]([C@@H]([C@@H](OC2C(=O)O)O)O)O)C(=O)O |
Canonical SMILES |
C1=C(OC(C(C1O)O)OC2C(C(C(OC2C(=O)O)O)O)O)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4R)-4-[(1R,3S,5S,9S,10R,11R,13R,14S,17R)-1,5,11,14-tetrahydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]oxolan-2-one](/img/structure/B1264362.png)
![(1S,4R)-3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B1264368.png)
![4-[4-[[2-(4-chlorophenyl)-5,5-dimethyl-1-cyclohexenyl]methyl]-1-piperazinyl]-N-[4-[[4-(4-morpholinyl)-1-(phenylthio)butan-2-yl]amino]-3-(trifluoromethylsulfonyl)phenyl]sulfonylbenzamide](/img/structure/B1264371.png)
